1-(2-methoxy-5-methylphenyl)-3-(1-methyl-1H-indol-3-yl)urea

• IUPAC Name: 1-(2-methoxy-5-methylphenyl)-3-(1-methylindol-3-yl)urea
• InChI: InChI=1S/C18H19N3O2/c1-12-8-9-17(23-3)14(10-12)19-18(22)20-15-11-21(2)16-7-5-4-6-13(15)16/h4-11H,1-3H3,(H2,19,20,22)
• InChI Key: BZXZYKYIOCTGJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NC2=CN(C3=CC=CC=C32)C
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol

Description

1-(2-methoxy-5-methylphenyl)-3-(1-methyl-1H-indol-3-yl)urea, also known as GSK-3 inhibitor VIII, is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine kinase that plays a critical role in a variety of cellular processes, including glycogen synthesis, cell proliferation, differentiation, apoptosis, and gene expression. The inhibition of GSK-3 has been shown to have therapeutic potential in a wide range of diseases, including cancer, diabetes, Alzheimer's disease, and bipolar disorder.

Scientific Research Applications

Chemical Analysis and Metabolite Identification

• Determination and Analysis of Metabolites : Research has delved into the determination and analysis of various metabolites in biological samples, such as 4-O-methylated catecholamine metabolites in urine, using mass fragmentography and discussing their implications in conditions like neuroblastoma and parkinsonism (Muskiet et al., 1979).

Biological Implications and Disease Association

• Biogenic Amine Metabolism in Anorexia Nervosa : Studies have explored the urinary metabolites of catecholamines and indoleamines in patients with Anorexia Nervosa, revealing significant decreases in certain metabolites and how treatment impacts these levels (Riederer et al., 1982).
• Impact on Urinary Excretion in Children : Research into the urinary excretion of metabolites like 5-S-Cysteinyldopa and 6-hydroxy-5-methoxyindole-2-carboxylic acid in children suggests their role as markers of pigment formation and potential indicators for conditions like melanoma (Meyerhöffer et al., 1998).

Environmental and Agricultural Applications

• Soil Persistence and Environmental Fate : Investigations into the persistence of similar urea-based compounds, such as triasulfuron in soil, offer insights into their environmental fate and the factors influencing their degradation, like microbial activity and soil pH (Singh & Kulshrestha, 2006).

Diagnostic and Monitoring Applications

• Biomarker Development for Disease Detection : Efforts to develop urinary biomarkers for assessing exposure to certain compounds, like aryl organophosphate flame retardants, highlight the potential of metabolite analysis in disease detection and monitoring (Zhao et al., 2019).